Cas no 159896-31-8 (3'-(Pentafluorosulfur)acetophenone)

• Product Name: 3'-(Pentafluorosulfur)acetophenone
• CAS No: 159896-31-8
• MF: C₈H₇F₅OS
• MW: 246.197598695755
• MDL: MFCD16652407
• CID: 4457175
• PubChem ID: 66523463
• Update Time: 2025-10-15

3'-(Pentafluorosulfur)acetophenone Chemical and Physical Properties

Names and Identifiers

• 1-[3-(Pentafluoro-λ6-sulfanyl)phenyl]ethanone
• 3'-(Pentafluorothio)acetophenone
• 3'-(Pentafluorosulfur)acetophenone
• 1-[3-(pentafluoro-lambda6-sulfanyl)phenyl]ethanone
• 159896-31-8
• PS-11284
• E?-sulfanyl)phenyl]ethan-1-one
• MFCD16652407
• 1-[3-(pentafluoro-
• 1-[3-(PENTAFLUORO-??-SULFANYL)PHENYL]ETHANONE
• 1-[3-(Pentafluorosulphanyl)phenyl]ethan-1-one, 3-Acetylphenylsulphur pentafluoride
• SCHEMBL1195462
• AKOS015956893
• Sulfur, (3-acetylphenyl)pentafluoro-, (OC-6-21)- (9CI)

• MDL： MFCD16652407
• Inchi： 1S/C8H7F5OS/c1-6(14)7-3-2-4-8(5-7)15(9,10,11,12)13/h2-5H,1H3
• InChI Key： GUYKQTMZBIAURU-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(C)=O)C=1)(F)(F)(F)(F)F

Computed Properties

• Exact Mass: 246.01377683g/mol
• Monoisotopic Mass: 246.01377683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 18.1

Additional information on 3'-(Pentafluorosulfur)acetophenone

Comprehensive Overview of 3'-(Pentafluorosulfur)acetophenone (CAS No. 159896-31-8): Properties, Applications, and Industry Relevance

3'-(Pentafluorosulfur)acetophenone (CAS No. 159896-31-8) is a specialized fluorinated aromatic ketone that has garnered significant attention in advanced chemical research and industrial applications. This compound, characterized by its unique pentafluorosulfur (-SF₅) functional group, exhibits remarkable electronic and steric properties, making it a valuable building block in pharmaceuticals, agrochemicals, and materials science. The SF₅ moiety is often referred to as a "super-trifluoromethyl" group due to its enhanced lipophilicity and metabolic stability, which are critical for drug design and discovery.

In recent years, the demand for fluorinated compounds like 3'-(Pentafluorosulfur)acetophenone has surged, driven by their applications in high-performance materials and life sciences. Researchers and industry professionals frequently search for terms such as "SF₅-containing compounds," "fluorinated acetophenones," and "CAS 159896-31-8 uses," reflecting the growing interest in this niche yet impactful chemical space. The compound's stability under harsh conditions and its ability to modulate biological activity make it a focal point for innovations in medicinal chemistry and catalysis.

The synthesis of 3'-(Pentafluorosulfur)acetophenone typically involves the introduction of the pentafluorosulfur group into an acetophenone backbone, a process that requires precise control of reaction conditions to ensure high yield and purity. Advanced techniques such as electrophilic aromatic substitution and transition-metal catalysis are often employed. Its molecular structure (C₈H₅F₅OS) and physicochemical properties, including high thermal stability and low polarizability, are frequently studied to optimize its use in organic electronics and coatings.

From an industrial perspective, 3'-(Pentafluorosulfur)acetophenone is leveraged in the development of specialty polymers and liquid crystals, where its fluorine-rich structure enhances performance metrics like durability and optical clarity. Additionally, its role in pharmaceutical intermediates is underscored by its ability to improve drug bioavailability and resistance to enzymatic degradation. Searches for "SF₅ in drug discovery" and "fluorinated ketones synthesis" highlight the compound's relevance in cutting-edge research.

Environmental and regulatory considerations are also pivotal when discussing 3'-(Pentafluorosulfur)acetophenone. While fluorinated compounds are generally stable, their persistence in ecosystems has prompted studies on green chemistry alternatives and sustainable synthesis methods. This aligns with broader trends in the chemical industry, where terms like "eco-friendly fluorination" and "PFAS alternatives" dominate discussions.

In summary, 3'-(Pentafluorosulfur)acetophenone (CAS No. 159896-31-8) represents a versatile and high-value compound with applications spanning multiple high-tech industries. Its unique pentafluorosulfur group, combined with its synthetic adaptability, positions it as a critical component in the future of advanced materials and therapeutic agents. As research continues to uncover new uses, this compound is poised to remain at the forefront of innovation in fluorine chemistry.